Cas no 1209852-34-5 (N-(4-{[(naphthalen-1-yl)carbamoyl]methyl}-1,3-thiazol-2-yl)thiophene-3-carboxamide)

• Product Name: N-(4-{[(naphthalen-1-yl)carbamoyl]methyl}-1,3-thiazol-2-yl)thiophene-3-carboxamide
• CAS No: 1209852-34-5
• MF: C₂₀H₁₅N₃O₂S₂
• MW: 393.482001543045
• CID: 2085174
• Update Time: 2025-10-21

N-(4-{[(naphthalen-1-yl)carbamoyl]methyl}-1,3-thiazol-2-yl)thiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-1-Naphthalenyl-2-[(3-thienylcarbonyl)amino]-4-thiazoleacetamide
• N-(4-(2-(naphthalen-1-ylamino)-2-oxoethyl)thiazol-2-yl)thiophene-3-carboxamide
• N-[4-[2-(Naphthalen-1-ylamino)-2-oxoethyl]-1,3-thiazol-2-yl]thiophene-3-carboxamide
• N-(4-{[(naphthalen-1-yl)carbamoyl]methyl}-1,3-thiazol-2-yl)thiophene-3-carboxamide

• Inchi： 1S/C20H15N3O2S2/c24-18(22-17-7-3-5-13-4-1-2-6-16(13)17)10-15-12-27-20(21-15)23-19(25)14-8-9-26-11-14/h1-9,11-12H,10H2,(H,22,24)(H,21,23,25)
• InChI Key： FWILBWPBGKSCDC-UHFFFAOYSA-N
• SMILES： S1C(NC(C2=CSC=C2)=O)=NC(=C1)CC(NC1=CC=CC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 393.061
• Monoisotopic Mass: 393.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 128

Additional information on N-(4-{[(naphthalen-1-yl)carbamoyl]methyl}-1,3-thiazol-2-yl)thiophene-3-carboxamide

Comprehensive Overview of N-(4-{[(naphthalen-1-yl)carbamoyl]methyl}-1,3-thiazol-2-yl)thiophene-3-carboxamide (CAS No. 1209852-34-5)

N-(4-{[(naphthalen-1-yl)carbamoyl]methyl}-1,3-thiazol-2-yl)thiophene-3-carboxamide, with the CAS number 1209852-34-5, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This compound features a unique molecular structure combining a naphthalene moiety, a thiazole ring, and a thiophene carboxamide group, making it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a kinase inhibitor or receptor modulator, given its structural resemblance to other bioactive molecules.

The compound’s synthetic pathway involves multi-step organic reactions, including amide bond formation and heterocyclic ring construction. Its molecular weight and lipophilicity suggest favorable pharmacokinetic properties, which are critical for drug development. Recent studies have explored its binding affinity to specific protein targets, aligning with the growing demand for targeted therapies in oncology and inflammatory diseases. The inclusion of a naphthalene group enhances its interaction with hydrophobic pockets in proteins, a feature often leveraged in small-molecule drug design.

In the context of current trends, N-(4-{[(naphthalen-1-yl)carbamoyl]methyl}-1,3-thiazol-2-yl)thiophene-3-carboxamide aligns with the rising interest in precision medicine and AI-driven drug discovery. Computational tools like molecular docking and QSAR modeling have been employed to predict its bioactivity, reflecting the integration of cheminformatics in modern research. Questions such as "How does thiophene-3-carboxamide improve drug bioavailability?" or "What are the applications of naphthalene-based compounds in therapeutics?" are frequently searched, highlighting its relevance in scientific discourse.

The compound’s solubility and stability under physiological conditions are also areas of active investigation. Researchers are optimizing its formulation to enhance oral bioavailability, a key challenge in drug development. Additionally, its potential as a fluorescence probe due to the naphthalene unit has been explored, catering to the demand for diagnostic tools in cellular imaging. This dual functionality—therapeutic and diagnostic—positions it as a theranostic agent, a hot topic in biomedical research.

From a commercial perspective, CAS 1209852-34-5 is available through specialized chemical suppliers, often requested by academic and industrial labs focusing on high-throughput screening or fragment-based drug design. Its patent status and regulatory considerations are closely monitored, as they influence its adoption in clinical trials. The compound’s structure-activity relationship (SAR) is frequently discussed in forums and publications, addressing queries like "What modifications enhance the thiazole-thiophene scaffold’s efficacy?"

In summary, N-(4-{[(naphthalen-1-yl)carbamoyl]methyl}-1,3-thiazol-2-yl)thiophene-3-carboxamide represents a versatile molecule with broad implications in pharmaceutical R&D. Its structural complexity and functional diversity make it a subject of ongoing research, particularly in the era of personalized medicine and computational biology. As the scientific community continues to unravel its mechanisms, this compound is poised to contribute significantly to advancements in drug discovery and biomolecular engineering.